N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide

• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol
• IUPAC Name: N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide
• InChI: InChI=1S/C16H14BrNO3/c1-10(19)11-4-3-5-13(8-11)18-16(20)12-6-7-15(21-2)14(17)9-12/h3-9H,1-2H3,(H,18,20)
• InChI Key: PWECWTPKNARGOE-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)OC)Br

Description

N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide, also known as BAM, is a chemical compound with potential applications in scientific research. BAM is a synthetic compound that is derived from the natural compound, 6-bromoindirubin-3'-oxime (BIO). BAM has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying cellular signaling pathways.

Scientific Research Applications

N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide has a variety of potential applications in scientific research. It has been shown to inhibit glycogen synthase kinase-3 (GSK-3) and cyclin-dependent kinases (CDKs), which are involved in the regulation of cell growth and differentiation. This compound has also been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in the regulation of cell proliferation and differentiation. These effects make this compound a valuable tool for studying cellular signaling pathways and the development of potential therapeutics for cancer and other diseases.

Mechanism of Action

N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide inhibits GSK-3 and CDKs by binding to the ATP-binding site of these enzymes. This prevents the enzymes from phosphorylating their substrates, which leads to the inhibition of cell growth and differentiation. This compound inhibits the Wnt/β-catenin signaling pathway by preventing the translocation of β-catenin to the nucleus. This prevents the activation of genes involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress in animal models of disease. These effects make this compound a potential therapeutic agent for cancer and other diseases.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide has several advantages as a tool for studying cellular signaling pathways. It is a potent inhibitor of GSK-3 and CDKs, which makes it a valuable tool for studying the regulation of cell growth and differentiation. This compound is also a selective inhibitor of these enzymes, which reduces the potential for off-target effects. However, this compound has several limitations as well. It is a synthetic compound that may not accurately reflect the activity of natural compounds. Additionally, this compound has not been extensively studied in vivo, so its potential for toxicity and side effects is not well understood.

Future Directions

For the study of N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide include the development of more potent and selective inhibitors of cellular signaling pathways and the study of this compound in animal models of disease.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-3-bromo-4-methoxybenzamide involves a multi-step process starting with the synthesis of 6-bromoindirubin-3'-oxime (BIO). BIO is then reacted with acetic anhydride to form 6-bromoindirubin-3'-acetate (BIA). BIA is then reacted with 3-acetylphenol to form this compound. The final product is purified using column chromatography.